Cas no 24298-59-7 (Heptane-2,3,5-trione)

Heptane-2,3,5-trione structure

Product Name:Heptane-2,3,5-trione

CAS No:24298-59-7

Molecular Formula:C₇H₁₀O₃

Molecular Weight:142.152502536774

CID:5700913

PubChem ID:104539616

Heptane-2,3,5-trione Properties

Names and Identifiers

- 2,3,5-Heptanetrione
- Heptane-2,3,5-trione
- InChIKey： PLNIROICNOROEN-UHFFFAOYSA-N
- Inchi： 1S/C7H10O3/c1-3-6(9)4-7(10)5(2)8/h3-4H2,1-2H3
- SMILES： CC(=O)C(=O)CC(=O)CC

Computed Properties

Exact Mass: 142.062994177g/mol
Hydrogen Bond Donor Count: 0
Hydrogen Bond Acceptor Count: 3
Rotatable Bond Count: 4
Monoisotopic Mass: 142.062994177g/mol
Heavy Atom Count: 10
Complexity: 170
Isotope Atom Count: 0
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
Covalently-Bonded Unit Count: 1
XLogP3: -0.1
Topological Polar Surface Area: 51.2Å²

Heptane-2,3,5-trione Pricemore >>

Enterprise	No.	Product Name	Cas No.	Purity	Specification	Price	Update Time	Inquiry
Enamine	EN300-1124926-0.05g	heptane-2,3,5-trione	24298-59-7	95%	0.05g	$348.0	2023-10-26

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